Cas no 1251607-66-5 (2-(3-methoxyphenyl)methyl-6-(thiomorpholine-4-sulfonyl)-2H,3H-1,2,4triazolo4,3-apyridin-3-one)

• Product Name: 2-(3-methoxyphenyl)methyl-6-(thiomorpholine-4-sulfonyl)-2H,3H-1,2,4triazolo4,3-apyridin-3-one
• CAS No: 1251607-66-5
• MF: C₁₈H₂₀N₄O₄S₂
• MW: 420.505801200867
• CID: 5824596
• PubChem ID: 49666047
• Update Time: 2025-06-11

2-(3-methoxyphenyl)methyl-6-(thiomorpholine-4-sulfonyl)-2H,3H-1,2,4triazolo4,3-apyridin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxyphenyl)methyl-6-(thiomorpholine-4-sulfonyl)-2H,3H-1,2,4triazolo4,3-apyridin-3-one
• 1251607-66-5
• 2-[(3-methoxyphenyl)methyl]-6-(thiomorpholine-4-sulfonyl)-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one
• 2-(3-methoxybenzyl)-6-(thiomorpholinosulfonyl)-[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one
• AKOS021854793
• VU0625000-1
• F3406-8427
• 2-[(3-methoxyphenyl)methyl]-6-thiomorpholin-4-ylsulfonyl-[1,2,4]triazolo[4,3-a]pyridin-3-one

• Inchi： 1S/C18H20N4O4S2/c1-26-15-4-2-3-14(11-15)12-22-18(23)21-13-16(5-6-17(21)19-22)28(24,25)20-7-9-27-10-8-20/h2-6,11,13H,7-10,12H2,1H3
• InChI Key： JGCVCDCXFSATAM-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=NN(CC3C=CC=C(C=3)OC)C(N2C=1)=O)(N1CCSCC1)(=O)=O

Computed Properties

• Exact Mass: 420.09259748g/mol
• Monoisotopic Mass: 420.09259748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 812
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Triazolones

Additional information on 2-(3-methoxyphenyl)methyl-6-(thiomorpholine-4-sulfonyl)-2H,3H-1,2,4triazolo4,3-apyridin-3-one

Comprehensive Overview of 2-(3-methoxyphenyl)methyl-6-(thiomorpholine-4-sulfonyl)-2H,3H-1,2,4triazolo4,3-apyridin-3-one (CAS No. 1251607-66-5)

The compound 2-(3-methoxyphenyl)methyl-6-(thiomorpholine-4-sulfonyl)-2H,3H-1,2,4triazolo4,3-apyridin-3-one (CAS No. 1251607-66-5) is a structurally complex heterocyclic molecule that has garnered significant attention in pharmaceutical and medicinal chemistry research. Its unique scaffold combines a triazolopyridine core with thiomorpholine and methoxyphenyl substituents, making it a promising candidate for drug discovery. Researchers are particularly interested in its potential applications as a kinase inhibitor or modulator of biological pathways, given its sulfonyl and nitrogen-rich framework.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery. The 1,2,4-triazolo[4,3-a]pyridine moiety in this compound is a privileged structure in drug design, often associated with anti-inflammatory, antimicrobial, and anticancer properties. This aligns with current trends in AI-driven drug discovery, where computational models prioritize scaffolds like this for virtual screening. Users frequently search for terms such as "kinase inhibitors 2024" or "sulfonyl-containing bioactive compounds," reflecting the growing interest in this chemical space.

The thiomorpholine-4-sulfonyl group in CAS No. 1251607-66-5 contributes to enhanced solubility and binding affinity, addressing a key challenge in optimizing drug-like properties. This feature resonates with industry discussions on "improving oral bioavailability" and "fragment-based drug design." Additionally, the 3-methoxyphenyl substituent may influence metabolic stability, a hot topic in ADMET prediction studies. These attributes make the compound a valuable subject for structure-activity relationship (SAR) analyses.

From a synthetic chemistry perspective, the preparation of 2-(3-methoxyphenyl)methyl-6-(thiomorpholine-4-sulfonyl)-2H,3H-1,2,4triazolo4,3-apyridin-3-one involves multi-step protocols, including sulfonylation and cyclization reactions. Researchers exploring "green chemistry approaches for heterocycles" or "catalysis in triazole synthesis" may find this compound's route insightful. Its CAS registry number (1251607-66-5) ensures precise identification in chemical databases, facilitating patent searches and regulatory compliance.

Emerging applications in neurodegenerative disease research have also put similar triazolopyridine derivatives in the spotlight. While specific data on this compound's biological activity remains proprietary, its structural analogs show promise in modulating protein-protein interactions—a trending focus in "undruggable target" therapeutics. The integration of machine learning in hit-to-lead optimization further amplifies its relevance.

In conclusion, CAS No. 1251607-66-5 represents a versatile chemical entity with broad implications for modern drug development. Its combination of triazolopyridine, sulfonamide, and aromatic functionalities positions it at the intersection of several cutting-edge research domains, from computational chemistry to personalized medicine. As the scientific community continues to explore its potential, this compound may soon feature in high-impact studies addressing unmet medical needs.